Cas no 21440-99-3 (8-methoxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one)

• Product name: 8-methoxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• CAS No: 21440-99-3
• MF: C₁₁H₁₃NO₃
• MW: 207.22582
• CID: 1408383
• PubChem ID: 210617

8-methoxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one
• 8-methoxy-4,4-dimethyl-1H-3,1-benzoxazin-2-one
• 1,4-Dihydro-4,4-dimethyl-8-methoxy-2H-3,1-benzoxazin-2-one
• NIZXOVYCLLXMQN-UHFFFAOYSA-N
• 2H-3,1-Benzoxazin-2-one, 1,4-dihydro-4,4-dimethyl-8-methoxy-
• DTXSID20175709
• BRN 1076190
• SCHEMBL4173191
• 21440-99-3

• Inchi： InChI=1S/C11H13NO3/c1-11(2)7-5-4-6-8(14-3)9(7)12-10(13)15-11/h4-6H,1-3H3,(H,12,13)
• InChI Key： NIZXOVYCLLXMQN-UHFFFAOYSA-N
• SMILES： CC1(C2=C(C(=CC=C2)OC)NC(=O)O1)C

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.56